(1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine

• Molecular Formula: C9H9ClF3N
• Molecular Weight: 223.62 g/mol
• IUPAC Name: (1S)-1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C9H9ClF3N/c1-5-2-3-6(4-7(5)10)8(14)9(11,12)13/h2-4,8H,14H2,1H3/t8-/m0/s1
• InChI Key: HXJKOFXBVJMAFG-QMMMGPOBSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@@H](C(F)(F)F)N)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)C(C(F)(F)F)N)Cl

Description

(1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine is a chiral amine featuring a trifluoromethyl group attached to an ethylamine backbone and a substituted phenyl ring (3-chloro-4-methylphenyl). The (1S) stereochemistry indicates its enantiomeric purity, which is critical for applications in asymmetric synthesis, pharmaceuticals, and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro and methyl substituents on the phenyl ring modulate electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine typically involves the reaction of 3-chloro-4-methylbenzaldehyde with a suitable amine source under controlled conditions. One common method involves the use of reductive amination, where the aldehyde is first converted to an imine intermediate, followed by reduction to the desired amine using a reducing agent such as sodium borohydride or lithium aluminum hydride .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalytic hydrogenation and advanced purification techniques such as crystallization and chromatography are often employed to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

(1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The trifluoromethyl and chloromethyl groups can participate in nucleophilic substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or alcohols, while substitution reactions can produce a variety of substituted amines and other derivatives .

Scientific Research Applications

(1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which (1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biochemical pathways. The compound’s unique structure allows it to bind to these targets with high specificity, leading to desired biological or chemical effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key structural analogues include:

• (1S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethylamine (CAS: 929804-89-7): Differs in the substituent on the phenyl ring (4-fluoro vs. 3-chloro-4-methyl) .
• N-[(1S)-1-[4-(1-Chloro-2-cyclopropyl-ethyl)phenyl]ethyl]-2,2,2-trifluoro-acetamide (Patent Compound 26): Contains an acetamide group and a cyclopropyl substituent .
• (1S)-1-(2-Chloro-4-fluorophenyl)ethane-1,2-diamine 2HCl (CAS: 1381929-08-3): A diamine derivative with a dihydrochloride salt and additional fluorine substitution .

Table 1: Structural Comparison

Compound Name	Substituents on Phenyl Ring	Functional Group	Molecular Weight (g/mol)	Stereochemistry
Target Compound	3-Chloro-4-methyl	Ethylamine	~223.5	(1S)
(1S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethylamine	4-Fluoro	Ethylamine	~193	(1S)
Patent Compound 26	4-(1-Chloro-2-cyclopropyl)	Acetamide	318 (ES/MS)	(1S)
(1S)-1-(2-Chloro-4-fluorophenyl)ethane-1,2-diamine 2HCl	2-Chloro-4-fluoro	Diamine (salt form)	~261.5	(1S)

Physicochemical Properties

• Boiling Point and Solubility : The simpler analogue 2,2,2-trifluoroethylamine (CAS: 753-90-2) has a boiling point of 37–38°C and density of 1.245 g/cm³, indicating high volatility . In contrast, the target compound’s bulkier phenyl substituents likely increase its molecular weight and reduce volatility.

Table 2: Key Physicochemical Data

Compound Name	Boiling Point (°C)	Density (g/cm³)	Solubility Trends
2,2,2-Trifluoroethylamine	37–38	1.245	Polar solvents
Target Compound	Not reported	Estimated >1.3	Likely lipophilic
(1S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethylamine	Not reported	Not reported	Moderate lipophilicity

Electronic and Steric Effects

• The 4-fluoro substituent in ’s compound is purely electron-withdrawing, which may reduce steric hindrance compared to the target’s bulkier substituents .
• Functional Group Impact :
  • The acetamide group in Patent Compound 26 introduces hydrogen-bonding capability, unlike the ethylamine group in the target compound, which may influence bioavailability or target selectivity .

Biological Activity

(1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine, with the CAS number 1213534-65-6, is a chemical compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, toxicological profiles, and relevant case studies.

The molecular formula of (1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine is C9H9ClF3N. It has a molecular weight of 223.62 g/mol and contains chlorine and trifluoromethyl groups which are known to influence biological activity.

Property	Value
Molecular Formula	C9H9ClF3N
Molecular Weight	223.62 g/mol
CAS Number	1213534-65-6

The biological activity of (1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine can be attributed to its interaction with various biological targets. Compounds with similar structures often exhibit effects on neurotransmitter systems, particularly those involving serotonin and norepinephrine receptors.

Pharmacological Effects

Research indicates that compounds in this class may possess antidepressant and anxiolytic properties. The trifluoromethyl group is known to enhance lipophilicity, potentially improving the compound's ability to cross the blood-brain barrier.

Acute Toxicity Studies

A study published in Toxicology Reports highlighted that similar compounds exhibited varying degrees of toxicity based on their chemical structure. The use of predictive models has shown a correlation between specific molecular descriptors and acute oral toxicity levels.

Study 1: Antidepressant Activity

A study investigated the antidepressant-like effects of a series of trifluoroethylamines in animal models. Results indicated significant reductions in immobility time during forced swim tests, suggesting potential antidepressant properties.

Study 2: Neuropharmacological Assessment

Another research effort focused on the neuropharmacological assessment of related compounds in behavioral models. The findings suggested enhanced serotonergic activity, supporting the hypothesis that (1S)-1-(3-Chloro-4-methylphenyl)-2,2,2-trifluoroethylamine may modulate serotonin pathways.